Cas no 59697-06-2 (rac-Isotimolol)

rac-Isotimolol structure

Product Name:rac-Isotimolol

CAS No:59697-06-2

Molecular Formula:C₁₃H₂₄N₄O₃S

Molecular Weight:316.41966

CID:1062324

PubChem ID:12296653

rac-Isotimolol Properties

Names and Identifiers

- Isotimolol
- 3-(tert-butylamino)-2-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-1-ol
- rac-Isotimolol
- TIMOLOL IMPURITY B (ISOTIMOLOL)
- (2RS)-3-((1,1-Dimethylethyl)amino)-2-((4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl)oxy)propan-1-ol
- 1-Propanol,3-((1,1-dimethylethyl)amino)-2-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)
- 3-(tert-butylamino)-2-(4-morpholino-1,2,5-thiadiazol-3-yloxy)propan-1-ol
- 3-[(1,1-Dimethylethyl)amino]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]oxy]-1-propanol
- Timolol maleate specified impurity B [EP]
- UNII-66OA8AMH50
- 3-(tert-butylamino)-2-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propan-1-ol
- 1-Propanol, 3-((1,1-dimethylethyl)amino)-2-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)-
- (2RS)-3-[(1,1-Dimethylethyl)-amino]-2-[[4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl]oxy]propan-1-ol; 3-(tert-Butylamino)-2-(4-morpholino-1,2,5-thiadiazol-3-yloxy)propan-1-ol; Timolol Maleate Imp B (EP)
- 1-Propanol,3-[(1,1-dimethylethyl)amino]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]-oxy]-
- F76124
- TIMOLOL MALEATE IMPURITY B [EP IMPURITY]
- 66OA8AMH50
- Q27264005
- SCHEMBL16655912
- 59697-06-2
- 3-(tert-Butylamino)-2-(4-morpholino-1,2,5-thiadiazol-3-yloxy)propan-1-ol
- +Expand
- InChIKey： MAMSPDKEMJALRZ-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H24N4O3S/c1-13(2,3)14-8-10(9-18)20-12-11(15-21-16-12)17-4-6-19-7-5-17/h10,14,18H,4-9H2,1-3H3
- SMILES： CC(C)(C)NCC(CO)OC1=NSN=C1N2CCOCC2

Computed Properties

Exact Mass: 316.156912g/mol
Surface Charge: 0
XLogP3: 1.8
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 7
Monoisotopic Mass: 316.156912g/mol
Monoisotopic Mass: 316.156912g/mol
Topological Polar Surface Area: 108Å²
Heavy Atom Count: 21
Complexity: 310
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 0.95840
PSA: 107.98000

rac-Isotimolol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EK6M-250mg	1-Propanol,3-[(1,1-dimethylethyl)amino]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]-oxy]-	59697-06-2	97%	250mg	$403.00	2024-04-22
Aaron	AR00EKEY-50mg	1-Propanol,3-[(1,1-dimethylethyl)amino]-2-[[4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl]-oxy]-	59697-06-2	97%	50mg	$103.00
Ambeed	A283279-50mg	3-(tert-Butylamino)-2-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propan-1-ol	59697-06-2	97%	50mg	$149.0
TRC	I918005-1mg	rac-Isotimolol	59697-06-2		1mg	$ 165.00	2022-06-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	X198217A-250mg	rac-Isotimolol	59697-06-2	0.97	250mg	¥4336.2	2024-07-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1667315-20MG	Timolol Related Compound B	59697-06-2		20mg	¥10902.39	2023-09-06

rac-Isotimolol Synthesis

rac-Isotimolol Suppliers

Hubei Rhino Pharmaceutical Tech.co.,Ltd.

Audited Supplier

(CAS:59697-06-2)

MR./MRS.:WANG JING LI

Phone:13165688766

Email:3008058303@qq.com

Web:https://www.chem960.com/company/190540/

rac-Isotimolol Related Literature

1. A unique and highly facile method for synthesising disulfide linked neoglycoconjugates: a new approach for remodelling of peptides and proteins

Chem. Commun., 1998, 847-848
2. Molten salt synthesis, visible and near-IR region spectral properties of europium or neodymium doped CoNb2O6 columbite niobate

Mete Kaan Ekmekçi,Murat Erdem,Ali Sadi Başak Dalton Trans., 2015,44, 5379-5385
3. Evaluation of the effect of Moringa peregrina bark on the crystal habit and size of calcium oxalate monohydrate crystals in different stages of crystallization using experimental and theoretical methods†

Sindhu Menon,Hajar Khalfan Al Mamari,Hajar Hassan Al Zaabi,Zainab Sulaiman Al Ajmi,Laila Hamed Al Haddabi,V. P. Jayachandran,C. B. Shinisha CrystEngComm, 2021,23, 2673-2682
4. Design, synthesis, and characterisation of glyoxylamide-based short peptides as self-assembled gels†

Vina R. Aldilla,Shashidhar Nizalapur,Adam Martin,Chris E. Marjo,Anne Rich,Eugene Yee,Panthipa Suwannakot,David StC. Black,Pall Thordarson,Naresh Kumar New J. Chem., 2017,41, 13462-13471
5. Back cover

Sustainable Energy Fuels, 2020,4, 422-422
6. Library based identification and characterisation of polymers with nano-FTIR and IR-sSNOM imaging†

Michaela Meyns,Sebastian Primpke,Gunnar Gerdts Anal. Methods, 2019,11, 5195-5202
7. Synthesis and pH/sugar/salt-sensitivity study of boronate crosslinked glycopolymer nanoparticles†

Yanxia Wang,Xinge Zhang,Jing Mu,Chaoxing Li New J. Chem., 2013,37, 796-803
8. Nanotoxicology: no small matter

Neus Feliu,Bengt Fadeel Nanoscale, 2010,2, 2514-2520
9. Front cover

J. Anal. At. Spectrom., 1989,4, X017-X018
10. Synthesis of N-acyl amino-acids by a carbonylation reaction

J. Chem. Soc. D, 1971, 1540-1540

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